Cas no 36651-62-4 (2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-)

• Product Name: 2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-
• CAS No: 36651-62-4
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 313722
• PubChem ID: 169795
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(2-oxiranylmethoxy)-
• 7-Glycidoxycoumarin
• 7-(oxiran-2-ylmethoxy)chromen-2-one
• SCHEMBL3362778
• DTXSID00957909
• LCXLBLMRJRRPQJ-UHFFFAOYSA-N
• 7-[(Oxiran-2-yl)methoxy]-2H-1-benzopyran-2-one
• 7-(2,3-epoxypropoxy)cumarin
• 36651-62-4
• 7-(2',3'-Epoxy)propoxycoumarin
• 2H-1-Benzopyran-2-one, 7-(oxiranylmethoxy)-, (S-(R*,R*))-

• Inchi： 1S/C12H10O4/c13-12-4-2-8-1-3-9(5-11(8)16-12)14-6-10-7-15-10/h1-5,10H,6-7H2
• InChI Key： LCXLBLMRJRRPQJ-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=C2C=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 414.5°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.6
• PSA: 48.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives